2-[({4-[(4-Fluorobenzyl)sulfanyl]phenyl}imino)methyl]benzenol

• IUPAC Name: 2-[[4-[(4-fluorophenyl)methylsulfanyl]phenyl]iminomethyl]phenol
• InChI: InChI=1S/C20H16FNOS/c21-17-7-5-15(6-8-17)14-24-19-11-9-18(10-12-19)22-13-16-3-1-2-4-20(16)23/h1-13,23H,14H2
• InChI Key: ROEOXJZEWAIUSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NC2=CC=C(C=C2)SCC3=CC=C(C=C3)F)O
• Molecular Formula: C20H16FNOS
• DSSTOX Substance ID: DTXSID801174573
• Molecular Weight: 337.4 g/mol
• CAS No.: 329779-43-3

Description

“2-[({4-[(4-Fluorobenzyl)sulfanyl]phenyl}imino)methyl]benzenol” is a chemical compound that is used for pharmaceutical testing. It is a high-quality reference standard that ensures accurate results.

Synthesis Analysis

The synthesis of such compounds typically involves nucleophilic aromatic substitution reactions. The presence of electron-withdrawing groups, such as NO2, and the use of very strongly basic nucleophilic reagents can activate the aryl halide for substitution.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to involve nucleophilic aromatic substitution reactions. The presence of electron-withdrawing groups and the use of very strongly basic nucleophilic reagents can activate the aryl halide for substitution.

Scientific Research Applications

Application in Crystal Structure and Coordination Chemistry

The compound 2-[({4-[(4-Fluorobenzyl)sulfanyl]phenyl}imino)methyl]benzenol and its derivatives play a significant role in crystal structure analysis and coordination chemistry. For instance, compounds like Bis[2-({[2-(methylsulfanyl)phenyl]imino}methyl)phenolato-κ2 N,O]zinc chloroform disolvate demonstrate interesting coordination properties with zinc, exhibiting distorted tetrahedral geometry. Such compounds are obtained through reactions involving LZnEt and benzyl alcohol, or LH with ZnEt2 in tetrahydrofuran (Chen et al., 2012).

Role in Synthesis and Molecular Docking Studies

Schiff base organic compounds derived from similar structures are synthesized and characterized through various techniques, including FTIR, electronic, and 1H NMR spectral methods. These compounds exhibit interesting fluorescence properties and are subject to molecular docking studies to predict binding modes in specific enzyme active sites (Kusmariya & Mishra, 2015).

Exploration in Antimicrobial Studies

Novel Zn(II) metal complexes derived from similar heterocyclic Schiff base ligands have been synthesized and characterized, displaying potential as antimicrobial agents. These complexes have shown significant activity against various bacterial and fungal strains, suggesting their utility in therapeutic applications (Yamgar et al., 2014).

Applications in Nonlinear Optical Studies

Research focusing on the synthesis of halo-functionalized crystalline Schiff base compounds reveals their potential applications in nonlinear optical (NLO) properties. These findings are crucial for NLO applications, with studies including experimental and density functional theory for comprehensive structure elucidation (Ashfaq et al., 2022).

Contribution to Corrosion Inhibition Studies

In the field of corrosion science, Schiff bases similar to this compound demonstrate notable inhibitory effects on mild steel corrosion in acidic environments. These findings are significant for industrial applications, particularly in corrosion prevention (Behpour et al., 2008).